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Compound of Interest

Compound Name: Hydrazine hydrochloride

Cat. No.: B081455 Get Quote

Technical Support Center: Hydrazine
Hydrochloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of hydrazine hydrochloride in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with hydrazine hydrochloride?

A1: Hydrazine hydrochloride is a toxic and corrosive substance that can be fatal if swallowed,

inhaled, or in contact with skin.[1][2][3] It is also a suspected carcinogen and may cause skin

sensitization.[1][2][4] Contact can cause severe burns to the skin and eyes.[3][5] Additionally, it

is very toxic to aquatic life.[1][2]

Q2: What personal protective equipment (PPE) is required when handling hydrazine
hydrochloride?

A2: Appropriate PPE includes chemical-resistant gloves (such as neoprene or nitrile), chemical

splash goggles and a face shield, a fire/flame-resistant lab coat, long pants, and closed-toe

shoes.[6][7] All handling of hydrazine hydrochloride should be conducted in a certified

chemical fume hood.[1][8][9]
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Q3: How should I properly store hydrazine hydrochloride in the lab?

A3: Store hydrazine hydrochloride in a cool, dry, well-ventilated area in a tightly closed

container.[1][7] It should be stored away from incompatible materials such as strong oxidizing

agents and bases.[1][6]

Q4: What is the appropriate first aid response to an exposure to hydrazine hydrochloride?

A4:

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes and remove contaminated clothing.[1][5] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1] Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water.[1] Seek immediate medical attention.[1]

Q5: How do I dispose of hydrazine hydrochloride waste?

A5: Hydrazine hydrochloride waste is considered hazardous and must be disposed of

accordingly.[1] It can be neutralized with a dilute solution of calcium hypochlorite or sodium

hypochlorite.[4][10][11] The neutralized solution should be disposed of as hazardous waste

through your institution's environmental health and safety (EHS) office.[6][8] Never pour

hydrazine hydrochloride waste down the drain.[12]
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Issue Possible Cause Solution

A white powder has formed

around the cap of the

hydrazine hydrochloride

container.

The container may not have

been sealed properly, leading

to sublimation or reaction with

atmospheric moisture.

Always ensure the container is

tightly closed after use.[1]

Handle the container in a

chemical fume hood while

wearing appropriate PPE.[8] If

you suspect a leak, do not

handle the container and

contact your EHS office.

I smell an ammonia-like odor in

the lab.

This could indicate a hydrazine

leak or spill. The odor

threshold for hydrazine is

around 3.7 ppm, which is

above some occupational

exposure limits.[13]

Immediately evacuate the area

and notify your lab supervisor

and EHS office.[8] Do not

attempt to clean up the spill

yourself unless you are trained

and equipped to do so.[8]

My skin has come into contact

with a dilute solution of

hydrazine hydrochloride.

Accidental splash or improper

glove usage.

Immediately flush the affected

skin with copious amounts of

water for at least 15 minutes

and remove any contaminated

clothing.[1][5] Seek medical

attention, even if the exposure

seems minor.[1]

I need to neutralize a small

amount of leftover hydrazine

hydrochloride solution from an

experiment.

Standard experimental

procedure requires the

quenching of reactive

chemicals.

Follow the detailed

experimental protocol for the

neutralization of hydrazine

hydrochloride waste provided

in this guide. Never use strong

oxidizing agents to quench

hydrazine reactions without

proper protocols and

containment, as this can be

violent.[14]
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Occupational Exposure Limits for Hydrazine

Agency Limit Value

OSHA PEL (8-hour TWA) 1 ppm (1.3 mg/m³)[5][13]

NIOSH REL (2-hour Ceiling) 0.03 ppm (0.04 mg/m³)[5][13]

ACGIH TLV (8-hour TWA) 0.01 ppm (0.013 mg/m³)[5][13]

Physicochemical Properties of Hydrazine Dihydrochloride

Property Value

Molecular Formula N₂H₄·2HCl[1]

Molecular Weight 104.97 g/mol [1]

Appearance White powder[1]

Melting Point 198 °C[1]

Boiling Point 200 °C (decomposes)[1]

Solubility in Water Soluble[1]

Experimental Protocols
Protocol for the Neutralization and Disposal of Hydrazine Hydrochloride Waste

Objective: To safely neutralize small quantities of hydrazine hydrochloride waste in a

laboratory setting for proper disposal.

Materials:

Hydrazine hydrochloride waste solution

5% aqueous solution of sodium hypochlorite (bleach) or calcium hypochlorite

Stir plate and stir bar

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://en.wikipedia.org/wiki/Hydrazine
https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://en.wikipedia.org/wiki/Hydrazine
https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://en.wikipedia.org/wiki/Hydrazine
https://pim-resources.coleparmer.com/sds/95741.pdf
https://pim-resources.coleparmer.com/sds/95741.pdf
https://pim-resources.coleparmer.com/sds/95741.pdf
https://pim-resources.coleparmer.com/sds/95741.pdf
https://pim-resources.coleparmer.com/sds/95741.pdf
https://pim-resources.coleparmer.com/sds/95741.pdf
https://www.benchchem.com/product/b081455?utm_src=pdf-body
https://www.benchchem.com/product/b081455?utm_src=pdf-body
https://www.benchchem.com/product/b081455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Large beaker (at least 10 times the volume of the waste)

pH paper or pH meter

Appropriate PPE (chemical resistant gloves, splash goggles, face shield, lab coat)

Chemical fume hood

Procedure:

Work in a Chemical Fume Hood: Perform all steps of this procedure inside a certified

chemical fume hood.[8][9]

Wear Appropriate PPE: Don the required personal protective equipment.[6][7]

Dilute the Waste: Place the beaker on a stir plate and add a stir bar. Slowly and carefully

pour the hydrazine hydrochloride waste into the beaker. While stirring, slowly add water to

dilute the waste solution to a concentration of less than 5% hydrazine.[11]

Neutralization: While continuously stirring, slowly add the 5% sodium hypochlorite or calcium

hypochlorite solution to the diluted hydrazine waste.[11] The addition should be done

dropwise or in small increments to control the reaction, which can be exothermic. An equal

volume of the hypochlorite solution to the diluted waste is a general starting point, but the

endpoint should be confirmed.[15]

Monitor the Reaction: Continue stirring the solution for at least 2 hours to ensure the reaction

is complete.

Verify Neutralization: Test the solution to ensure the hydrazine has been completely

neutralized. This can be done using commercially available hydrazine test strips or by

checking for the absence of the characteristic ammonia-like odor.

Adjust pH (if necessary): Check the pH of the final solution. If necessary, neutralize it to a pH

between 6 and 8 by adding a suitable acid or base (e.g., dilute hydrochloric acid or sodium

bicarbonate).
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Dispose of Waste: The neutralized solution must be collected in a properly labeled

hazardous waste container.[6][8] Contact your institution's EHS office for pickup and final

disposal.[8] Do not pour the neutralized solution down the drain.[12]
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Caption: Workflow for Safe Handling and Disposal of Hydrazine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

